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Compound of Interest

Compound Name: 2'-O-(2-Methoxyethyl)-cytidine

Cat. No.: B559678 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of 2'-O-
(2-Methoxyethyl)-cytidine, a modified nucleoside, is a critical component of laboratory safety

and environmental responsibility. This compound is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects[1]. Therefore, it must be managed as hazardous

waste. Adherence to the following procedural guidelines ensures the safe handling and

disposal of this substance, minimizing risks to personnel and the environment.

Immediate Safety and Handling Protocol
Before initiating any disposal procedure, it is imperative to handle 2'-O-(2-Methoxyethyl)-
cytidine with appropriate personal protective equipment (PPE). Based on safety protocols for

similar chemical compounds, this should include:

Eye Protection: Wear safety goggles with side shields.

Hand Protection: Use chemical-impermeable gloves.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

Respiratory Protection: If there is a risk of generating dust or aerosols, conduct all handling

within a fume hood or wear a suitable respirator[2].
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The following table summarizes key chemical and physical properties of 2'-O-(2-
Methoxyethyl)-cytidine.

Property Value Source

Molecular Formula C₁₂H₁₉N₃O₆ [3][4][5]

Molecular Weight 301.30 g/mol [3][4]

CAS Number 223777-16-0 [1][3][4][5][6]

Physical Form Solid [5][6]

Storage Temperature
2-8°C, in a dark, inert

atmosphere
[6][7]

Step-by-Step Disposal Procedures
Given its hazardous nature, 2'-O-(2-Methoxyethyl)-cytidine and any materials contaminated

with it must not be disposed of in regular trash or down the sanitary sewer[8][9][10][11]. All

waste must be collected for disposal through your institution's Environmental Health & Safety

(EHS) department or a licensed hazardous waste contractor[8][9].

This category includes expired or unused 2'-O-(2-Methoxyethyl)-cytidine powder, as well as

contaminated items such as weighing paper, gloves, and absorbent pads.

Collection: Carefully transfer the solid waste into a designated, sealable, and chemically

compatible container for solid hazardous waste. Avoid the creation of dust[12].

Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name: "2'-
O-(2-Methoxyethyl)-cytidine".

Storage: Store the sealed container in a designated satellite accumulation area until it is

collected by your institution's hazardous waste program[9][13].

This includes any solutions containing 2'-O-(2-Methoxyethyl)-cytidine.

Collection: Pour the liquid waste into a designated, leak-proof, and sealable container for

liquid hazardous waste. It is best practice to use separate containers for aqueous and
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organic solvent solutions to avoid incompatible mixtures[12][13].

Labeling: Affix a hazardous waste label to the container, identifying the contents, including

the full chemical name and concentration of 2'-O-(2-Methoxyethyl)-cytidine and any

solvents.

Storage: Securely cap the container and store it in a designated satellite accumulation area,

ensuring it is segregated from incompatible materials[11][13].

Rinsing: Triple-rinse the empty container with a suitable solvent. The first rinse should be

collected as hazardous liquid waste[12].

Defacing: After rinsing and air-drying, deface or remove the original label[8].

Final Disposal: Dispose of the clean, defaced container in accordance with your institution's

policies for non-hazardous lab glass or plastic[8].

Experimental Protocols
Currently, there are no specific experimental protocols for the chemical neutralization or

deactivation of 2'-O-(2-Methoxyethyl)-cytidine readily available in published literature.

Therefore, the most prudent and compliant method of disposal is to treat it as hazardous

chemical waste and follow the institutional procedures outlined above.

Disposal Workflow Diagram
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Caption: Disposal workflow for 2'-O-(2-Methoxyethyl)-cytidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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